Cas no 942148-27-8 (4-(3S)-piperidin-3-ylmethylmorpholine)

• Product Name: 4-(3S)-piperidin-3-ylmethylmorpholine
• CAS No: 942148-27-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD11974744
• CID: 4666573
• PubChem ID: 7183067
• Update Time: 2025-06-08

4-(3S)-piperidin-3-ylmethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(3S)-3-PIPERIDINYLMETHYL]-MORPHOLINE
• 4-[[(3S)-piperidin-3-yl]methyl]morpholine
• 4-(3S)-piperidin-3-ylmethylmorpholine

• MDL： MFCD11974744
• Inchi： 1S/C10H20N2O/c1-2-10(8-11-3-1)9-12-4-6-13-7-5-12/h10-11H,1-9H2/t10-/m0/s1
• InChI Key： ALFVQZQTMWKLKX-JTQLQIEISA-N
• SMILES： N1(CCOCC1)C[C@H]1CCCNC1

Additional information on 4-(3S)-piperidin-3-ylmethylmorpholine

Comprehensive Overview of 4-(3S)-piperidin-3-ylmethylmorpholine (CAS No. 942148-27-8): Structure, Applications, and Research Insights

The compound 4-(3S)-piperidin-3-ylmethylmorpholine (CAS No. 942148-27-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. This piperidine-morpholine hybrid features a stereocenter at the 3S position, which is critical for its biological activity and synthetic applications. Its molecular framework combines the morpholine ring—a common pharmacophore in drug design—with a piperidine moiety, making it a versatile intermediate for developing central nervous system (CNS) therapeutics, enzyme inhibitors, and ligands for receptor modulation.

Recent trends in drug discovery highlight the growing demand for chiral building blocks like 4-(3S)-piperidin-3-ylmethylmorpholine. Researchers are particularly interested in its potential role in targeting G-protein-coupled receptors (GPCRs) and neurotransmitter transporters, aligning with the surge in studies on neurological disorders and precision medicine. The compound’s stereospecificity also makes it valuable for asymmetric synthesis, a hot topic in organic chemistry forums and AI-driven molecular design platforms.

From a synthetic perspective, CAS No. 942148-27-8 is often explored for its N-alkylation and ring-functionalization capabilities. Its morpholine-piperidine scaffold is frequently cited in patents related to kinase inhibitors and allosteric modulators, reflecting industry efforts to address drug resistance in oncology and immunology. Notably, its logP and hydrogen-bonding capacity are optimized for blood-brain barrier penetration, a key consideration in CNS drug development.

Environmental and regulatory aspects of 4-(3S)-piperidin-3-ylmethylmorpholine are equally pertinent. With increasing focus on green chemistry, researchers are investigating solvent-free synthesis routes and biocatalytic methods to produce this compound sustainably. These efforts resonate with broader queries about eco-friendly intermediates in search engines and AI-based literature analysis tools.

In summary, 942148-27-8 represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual-ring system and 3S-configuration offer multifaceted applications, from neuropharmacology to catalysis, while aligning with contemporary interests in AI-assisted drug discovery and sustainable synthesis. Future research may further elucidate its role in personalized therapeutics and high-throughput screening platforms.